N-(4-hydroxy-3-methylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-(4-hydroxy-3-methylphenyl)-4-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C16H14N4O2/c1-11-8-13(4-7-15(11)21)19-16(22)12-2-5-14(6-3-12)20-9-17-18-10-20/h2-10,21H,1H3,(H,19,22)
• InChI Key: VUNRPLPFDNFZEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)N3C=NN=C3)O
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

N-(4-hydroxy-3-methylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide, also known as HMTB, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. HMTB belongs to the class of compounds known as benzamides and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-hydroxy-3-methylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide is not fully understood, but studies suggest that it acts by inhibiting the activity of certain enzymes involved in cell signaling pathways. Specifically, this compound has been shown to inhibit the activity of protein kinase C (PKC), an enzyme that plays a key role in cell growth and differentiation.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. Studies have shown that this compound can modulate the activity of various enzymes involved in cellular signaling pathways, including PKC and mitogen-activated protein kinases (MAPKs). Additionally, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-hydroxy-3-methylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide in lab experiments is its high purity and stability. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-(4-hydroxy-3-methylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide. One area of interest is in the development of this compound-based therapies for cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research, such as inflammation and neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(4-hydroxy-3-methylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide involves the reaction of 4-(4H-1,2,4-triazol-4-yl)benzoic acid with 4-amino-3-methylphenol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization to obtain this compound in high purity.

Scientific Research Applications

N-(4-hydroxy-3-methylphenyl)-4-(4H-1,2,4-triazol-4-yl)benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the field of cancer therapy. Studies have shown that this compound exhibits anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. Additionally, this compound has also been shown to inhibit the growth and proliferation of cancer cells by interfering with their cell cycle.